Cas no 899709-52-5 (5-Amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid)

• Product Name: 5-Amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid
• CAS No: 899709-52-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD05237224
• CID: 1073996
• PubChem ID: 1125229
• Update Time: 2025-08-05

5-Amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid
• SR-01000323571
• ZKB70952
• AKOS000296770
• 5-amino-2-(3,5-dimethylpyrazol-1-yl)benzoic acid
• 5-amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoicacid
• 899709-52-5
• 5-amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic acid
• SR-01000323571-1
• VS-03400
• BBL012590
• STL163649
• 5-Amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid

• MDL： MFCD05237224
• Inchi： 1S/C12H13N3O2/c1-7-5-8(2)15(14-7)11-4-3-9(13)6-10(11)12(16)17/h3-6H,13H2,1-2H3,(H,16,17)
• InChI Key： PAVFCABVTRSAIV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1N1C(C)=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

5-Amino-2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT